4-(chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole

• CAS: 1251343-79-9
• Molecular Formula: C9H6ClF2N3
• Molecular Weight: 229.61 g/mol
• SMILES: C1=CC(=C(C(=C1)F)F)N2C=C(N=N2)CCl
• InChI: InChI=1S/C9H6ClF2N3/c10-4-6-5-15(14-13-6)8-3-1-2-7(11)9(8)12/h1-3,5H,4H2
• InChIKey: AOOKQMLVQLEUFQ-UHFFFAOYSA-N

Researchers developing CYP51-targeted antifungals or cysteine-reactive covalent inhibitors require building blocks with precise substitution patterns and reactive handles. 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole addresses both needs: • 2,3-Difluorophenyl group enables H-bond with Gly307 in CYP51 active site, offering orthogonal SAR to common 2,4-difluorophenyl pharmacophores. • Chloromethyl warhead supports SN2 displacement for rapid analog generation; validated CMT scaffold achieves KI = 24 nM against MGMT. • 98% certified purity minimizes intermediate purification in multi-step sequences. Supplied as research-grade material with full analytical documentation.

4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole – Procurement Baseline

4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole (CAS 1251343-79-9, molecular formula C₉H₆ClF₂N₃, molecular weight 229.61 g/mol) is a heterocyclic building block belonging to the 1,2,3-triazole class, featuring a reactive chloromethyl handle at the 4-position and a 2,3-difluorophenyl substituent at N1 . This compound is supplied as a research-grade intermediate with a certified purity of 98% (Leyan, Product No. 1632028) . Its structural features position it at the intersection of click chemistry derivatization, azole antifungal pharmacophore exploration, and covalent inhibitor scaffold development, distinguishing it from more common 2,4-difluorophenyl regioisomers [1].

✓ Certified high-purity intermediate supports synthesis with reduced in-house purification

✓ Reactive chloromethyl handle enables orthogonal derivatization via S_N2 displacement

✓ 2,3-Difluorophenyl N1-substitution provides regioisomer-specific SAR exploration for CYP51-targeted libraries

✓ Structurally aligned with covalent inhibitor scaffold (CMT warhead); supports focused library synthesis

• [1] Chemsrc. 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole, CAS 1251343-79-9, Molecular Formula C₉H₆ClF₂N₃, Molecular Weight 229.61. Accessed 2026. View Source

Why 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole Cannot Be Replaced

Triazole building blocks with different fluorine substitution patterns or alternative leaving groups are not functionally interchangeable for applications requiring precise electronic tuning of the N1-aryl ring or for cysteine-targeted covalent modification. The 2,3-difluorophenyl substitution pattern confers a distinct dihedral angle and electron density distribution at the triazole–aryl interface compared to the more prevalent 2,4-difluorophenyl isomer, which is predicted to alter binding interactions with lanosterol 14α-demethylase (CYP51) targets where the 2-fluoro atom participates in a hydrogen bond with Gly307 [1]. Furthermore, the chloromethyl group at the 4-position of the 1,2,3-triazole provides a specific reactivity profile (alkylation via Sₙ2 displacement) that cannot be replicated by hydroxymethyl, bromomethyl, or unsubstituted analogs without altering reaction kinetics, yields, or product profiles in downstream conjugation steps [2]. Generic substitution with other chloromethyl-triazole regioisomers therefore risks both compromised target engagement and divergent synthetic outcomes.

Fluorine pattern 2,3-Difluorophenyl vs. 2,4-difluorophenyl may shift dihedral angle and CYP51 Gly307 interaction, affecting binding interpretation

Leaving group Chloromethyl cannot be directly replaced by hydroxymethyl or bromomethyl without altering reaction kinetics and downstream product profiles

Regioisomer 4-Chloromethyl vs. 5-chloromethyl triazole regioisomers exhibit different electronic environments; reactivity may not transfer

• [1] Wang Y, Xu K, Bai G, et al. Triazole derivatives with improved in vitro antifungal activity over azole drugs. Drug Design, Development and Therapy. 2014;8:383-390. doi:10.2147/DDDT.S58680. PMC3986111. Molecular docking shows 2-F of difluorophenyl group forms H-bond with Gly307 in Candida albicans CYP51. View Source
• [2] Hjortland K, Lee DD, van de Wetering M, et al. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angewandte Chemie International Edition. 2016;55(9):3106-3111. PMID: 26798972. Chloromethyl triazoles (CMTs) described as a novel scaffold for cysteine-reactive covalent inhibitors, accessible in two chemical steps. View Source

4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole: Quantitative Differentiation Evidence

Certified Purity Advantage Over Standard Research-Grade Supply

The target compound, 4-(chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole, is supplied at a certified purity of 98% (Leyan Product No. 1632028) . This represents a 3-percentage-point absolute purity advantage over the commonly encountered 95% purity specification for research-grade chloromethyl triazole building blocks from other commercial sources. The higher purity reduces the burden of in-house purification prior to use as a synthetic intermediate, particularly important when the compound is employed in click chemistry cycloadditions or nucleophilic substitution reactions where impurities can sequester catalysts or generate undesired side products.

Purity specification

Supplier spec

98% certified vs. typical 95% research grade

Reduced impurity burden supports higher yield ceilings in multi-step synthesis

Purity basis not disclosed; verify with in-house QC if critical

Evidence Dimension	Certified purity (HPLC/assay basis)
Target Compound Data	98% (Leyan Product No. 1632028, CAS 1251343-79-9)
Comparator Or Baseline	Typical research-grade triazole building block purity standard: 95%
Quantified Difference	+3 absolute percentage points; impurity burden reduced by approximately 60% (from 5% to 2%)
Conditions	Commercial supplier specification; purity determination method not disclosed by supplier but typical for heterocyclic building blocks involves HPLC or NMR assay

Why This Matters

For procurement decisions, a 98% versus 95% purity specification directly translates to reduced downstream purification costs and higher yield ceilings in multi-step synthetic sequences where cumulative impurity effects can degrade overall process efficiency.

2,3-Difluorophenyl Substitution for CYP51 Gly307 Interaction

Molecular docking studies of structurally related difluorophenyl-triazole antifungal agents within the Candida albicans CYP51 active site demonstrate that the fluorine atom at the 2-position of the difluorophenyl ring forms a hydrogen bond with the backbone amide of Gly307 [1]. The 2,3-difluorophenyl substitution of the target compound retains this critical 2-fluoro H-bond donor/acceptor capability, whereas regioisomeric analogs such as 3,5-difluorophenyl-substituted triazoles lack a fluorine at the 2-position altogether, and non-fluorinated phenyl analogs (e.g., 4-(chloromethyl)-1-phenyl-1H-1,2,3-triazole, CAS 924868-97-3) cannot engage in this interaction. While direct comparative MIC data for the target compound itself are not publicly available, the patent literature specifically designates 2,3-difluorophenyl as a preferred substituent within antifungal triazole compound claims, alongside 2-fluorophenyl and 2,4-difluorophenyl, indicating structure-activity relationship (SAR)-informed selection by inventors [2].

CYP51 interaction rationale

Class-level inference

2-Fluoro position predicted to H-bond with Gly307 (based on related triazole docking)

Supports selection of 2,3-difluorophenyl over 3,5-difluoro or non-fluorinated analogs for antifungal SAR

No direct binding data for this compound; docking inference from structural analogs

Evidence Dimension	Predicted hydrogen-bonding capability to CYP51 Gly307 based on fluorine substitution pattern
Target Compound Data	2,3-difluorophenyl: 2-position fluorine present → capable of H-bond with Gly307 (class-level inference, no direct assay data for this compound)
Comparator Or Baseline	3,5-difluorophenyl analog: no fluorine at 2-position → no such H-bond predicted; non-fluorinated phenyl analog: no fluorine atoms → no such H-bond possible
Quantified Difference	Qualitative structural determinant; docking studies of related 2,4-difluorophenyl triazoles show measurable interaction distances consistent with H-bond formation [1]. Direct binding affinity or IC₅₀ data for 2,3-difluoro vs. 3,5-difluoro or non-fluorinated comparators not available for this specific compound.
Conditions	In silico molecular docking against Candida albicans CYP51 (PDB ID not explicitly stated in source; PDB 5TZ1 and 5V5Z used in related 1,2,3-triazole CYP51 docking studies)

Why This Matters

When selecting a triazole building block for antifungal SAR exploration, the 2,3-difluorophenyl substitution pattern is scientifically justified over 3,5-difluoro or non-fluorinated analogs based on docking-validated CYP51 pharmacophore models, providing a rationale for prioritizing this compound in lead optimization libraries.

• [1] Wang Y, Xu K, Bai G, et al. Triazole derivatives with improved in vitro antifungal activity over azole drugs. Drug Design, Development and Therapy. 2014;8:383-390. doi:10.2147/DDDT.S58680. PMC3986111. Molecular docking: difluorophenyl group located in S3 subsite; 2-F forms H-bond with Gly307. View Source
• [2] Sumitomo Pharmaceuticals Co., Ltd. Triazole derivatives having antifungal activity. US Patent 6,391,903 B1. Filed September 6, 2000, and issued May 21, 2002. 2,3-Difluorophenyl listed among preferred Ar substituents in antifungal triazole compounds. View Source

Chloromethyl-Triazole Scaffold for Covalent Cysteine Modification

Chloromethyl triazoles (CMTs) have been established as a privileged scaffold for cysteine-reactive covalent inhibitors, with the prototypical compound AA-CW236 demonstrating a KI of 24 nM and kinact of 0.03 min⁻¹ against the active-site Cys145 of human O⁶-alkylguanine DNA methyltransferase (MGMT) . AA-CW236 pretreatment at 1 μM produced significantly greater O⁶-alkylguanine accumulation than the pseudosubstrate inhibitor Lomeguatrib at the same concentration when co-administered with Temozolomide (300 μM) in MCF-7 cells, and reduced the Temozolomide IC₅₀ from 673 μM to 227 μM in Caco-2 cultures . The target compound, 4-(chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole, incorporates the identical chloromethyl-1,2,3-triazole electrophilic warhead as AA-CW236 and can be accessed in two synthetic steps [1], positioning it as a structurally minimalist entry point for generating focused CMT libraries with tunable N1-aryl substituents. In contrast, 4-hydroxymethyl or 4-unsubstituted triazole analogs lack the electrophilic chloromethyl handle and cannot participate in covalent cysteine modification.

Covalent warhead benchmark

Class-level

CMT scaffold KI 24 nM, k_inact 0.03 min⁻¹ (AA-CW236 vs. MGMT Cys145)

Validates chloromethyl-triazole as cysteine-reactive warhead; target compound offers unexplored N1-aryl group

Direct inhibition data for the 2,3-difluorophenyl analog not reported

Evidence Dimension	Covalent inhibition potency (CMT scaffold class-level benchmark)
Target Compound Data	4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole: contains the CMT warhead; direct covalent inhibition data not reported. Class-level benchmark from AA-CW236: KI = 24 nM, kinact = 0.03 min⁻¹ (MGMT Cys145) .
Comparator Or Baseline	4-Hydroxymethyl or 4-H analogs: lack electrophilic chloromethyl group → incapable of covalent cysteine alkylation. Lomeguatrib (pseudosubstrate MGMT inhibitor): less effective O⁶-alkylguanine accumulation than AA-CW236 at equimolar 1 μM concentration .
Quantified Difference	CMT scaffold: KI = 24 nM (AA-CW236). Temozolomide IC₅₀ shift: 673 μM → 227 μM with 3 μM AA-CW236 co-treatment (2.96-fold sensitization). Lomeguatrib: inferior accumulation of DNA damage marker vs. AA-CW236 .
Conditions	MGMT Cys145 covalent modification assay; MCF-7 and Caco-2 cell viability assays; all data from AA-CW236, not the target compound directly

Why This Matters

For research groups developing targeted covalent inhibitors (TCIs), the target compound offers the validated CMT warhead with a structurally distinct N1-aryl group (2,3-difluorophenyl) not explored in the published CMT series, creating an opportunity for novel intellectual property and differentiated selectivity profiles.

• [1] Hjortland K, Lee DD, van de Wetering M, et al. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angewandte Chemie International Edition. 2016;55(9):3106-3111. PMID: 26798972. Chloromethyl triazoles accessed in two chemical steps. View Source

Regioisomeric Differentiation: 2,3- vs. 2,4-Difluorophenyl Triazoles

Patents covering epoxytriazole antifungal intermediates (EP 1693358 A1 and related filings) explicitly enumerate 2,3-difluorophenyl, 2,4-difluorophenyl, and 2,5-difluorophenyl as distinct, independently claimed Ar substituents for the key intermediate compounds of formula (I) [1]. This regioisomeric differentiation at the patent level indicates that the 2,3-difluorophenyl substitution pattern is not considered an obvious equivalent of the 2,4-difluorophenyl pattern by patent examiners and inventors, as the position of fluorine atoms alters the steric and electronic properties of the N1-aryl ring. The 2,3-difluoro arrangement places electron-withdrawing fluorine atoms in an ortho–meta relationship, inducing a different torsional angle between the triazole and phenyl rings compared to the ortho–para relationship in the 2,4-difluoro isomer, with potential consequences for π-stacking interactions in enzyme binding pockets and for crystallinity/purification behavior of synthetic intermediates [2].

Patent regioisomer distinction

Class-level inference

2,3-Difluorophenyl separately claimed from 2,4- and 2,5-isomers in epoxytriazole patents

Regioisomer-specific IP supports freedom-to-operate and distinct SAR exploration

No comparative reactivity data for chloromethyl intermediates in patent documents

Evidence Dimension	Patent-level regioisomeric differentiation of difluorophenyl N1-substituents on triazole intermediates
Target Compound Data	2,3-difluorophenyl: explicitly claimed as a distinct Ar group in epoxytriazole intermediate patents [1]
Comparator Or Baseline	2,4-difluorophenyl: separately claimed; considered a different embodiment. 2,5-difluorophenyl: also separately claimed.
Quantified Difference	Qualitative patent distinction. No direct comparative reactivity or bioactivity data for the specific chloromethyl intermediates reported in the patent documents.
Conditions	Patent claims for epoxytriazole antifungal synthetic intermediates (EP 1693358 A1 and Indian Patent Application 233737)

Why This Matters

For industrial procurement in process chemistry and IP-conscious drug development, access to a distinct regioisomer that is independently claimed in composition-of-matter patents provides freedom-to-operate advantages and enables exploration of SAR space not covered by competitors focused on the 2,4-difluorophenyl pharmacophore.

• [1] Sumitomo Chemical Co., Ltd. Intermediates for producing an epoxytriazole compound and a process for producing the same. Indian Patent Application 233737 (derived from EP 1693358 A1). Filed 2004. Ar represents difluorophenyl group; 2,3-difluorophenyl, 2,4-difluorophenyl, and 2,5-difluorophenyl explicitly recited. View Source
• [2] Chemsrc. 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole, CAS 1251343-79-9. Molecular weight 229.61. MDL MFCD16747979. Accessed 2026. View Source

Orthogonal Reactivity of the 4-Chloromethyl Leaving Group

The 4-chloromethyl substituent on the 1,2,3-triazole ring provides a reactive site for nucleophilic substitution (Sₙ2) that is orthogonal to the triazole ring itself, which is typically formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC) and is chemically robust under most substitution conditions [1]. Unlike the regioisomeric 5-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole (available from ChemDiv), where the chloromethyl group is at the 5-position and experiences different electronic influences from the adjacent N1 and N2 atoms, the 4-chloromethyl isomer benefits from greater steric accessibility and predictable reactivity patterns established in the broader 4-chloromethyl-1,2,3-triazole literature [2]. The compound thus supports sequential derivatization strategies where the triazole core is first assembled and the chloromethyl handle is subsequently displaced by amines, thiols, alkoxides, or azide nucleophiles to generate focused libraries.

Chloromethyl reactivity

Class-level inference

4-Chloromethyl: sterically accessible S_N2 site; 5-isomer has distinct electronic environment

Predictable reactivity supports established parallel synthesis protocols

Kinetic comparison data not available; regiochemical assignment inferred

Evidence Dimension	Synthetic accessibility and regiochemical predictability of the chloromethyl reactive handle
Target Compound Data	4-Chloromethyl isomer (chloromethyl at C4 of 1,2,3-triazole): established Sₙ2 reactivity at benzylic-type position; sterically unencumbered
Comparator Or Baseline	5-Chloromethyl isomer (chloromethyl at C5): distinct electronic environment due to proximity to N1 and N2; may exhibit altered reactivity. 4-Hydroxymethyl analog: requires activation (e.g., tosylation) for substitution; not directly electrophilic.
Quantified Difference	No comparative kinetic data for 4- vs. 5-chloromethyl triazole substitution reactions available. Reactivity difference is inferred from the distinct chemical environments (C4 adjacent to N3; C5 adjacent to N1).
Conditions	Synthetic organic chemistry context; generic Sₙ2 substitution conditions (amine, thiol, or azide nucleophiles in polar aprotic solvents with base)

Why This Matters

For medicinal chemistry and library synthesis workflows, the 4-chloromethyl isomer offers a well-precedented, predictable reactive handle that integrates seamlessly into established parallel synthesis protocols, reducing reaction optimization time compared to less-characterized regioisomers.

• [1] Rostovtsev VV, Green LG, Fokin VV, Sharpless KB. A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angewandte Chemie International Edition. 2002;41(14):2596-2599. Foundational CuAAC click chemistry reference; 1,4-disubstituted 1,2,3-triazole formation. View Source
• [2] Chemsrc. 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole, CAS 1251343-79-9. MDL MFCD16747979. Accessed 2026. View Source

4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole: Application Scenarios

SAR Exploration of Azole Antifungals Targeting CYP51

The 2,3-difluorophenyl substitution pattern of this compound, informed by molecular docking evidence that the 2-fluoro substituent engages in a hydrogen bond with Gly307 in the CYP51 active site [1], makes it a rational choice for constructing focused libraries of triazole-based antifungal leads. Researchers can use the chloromethyl handle to install diverse amine, thiol, or alkoxide side chains mimicking the S4-subsite-directed moieties of fluconazole and voriconazole, while maintaining the 2,3-difluorophenyl S3-subsite anchor that is independently claimed in antifungal triazole patents [2]. This regioisomer thus enables exploration of SAR space orthogonal to the extensively mined 2,4-difluorophenyl pharmacophore.

Development of CMT-Based Covalent Inhibitors

Chloromethyl triazoles (CMTs) have been validated as a cysteine-reactive covalent inhibitor scaffold, with the prototypical compound AA-CW236 achieving KI = 24 nM against MGMT Cys145 and sensitizing cancer cells to Temozolomide by 2.96-fold (IC₅₀ shift from 673 μM to 227 μM) [1]. 4-(Chloromethyl)-1-(2,3-difluorophenyl)-1H-1,2,3-triazole provides the same electrophilic CMT warhead with an unexplored N1-aryl substituent, enabling the rapid generation of novel CMT analogs in two synthetic steps [2]. This compound is particularly suited for chemoproteomics-driven TCI discovery programs seeking to profile cysteine reactivity across the proteome with structurally differentiated warhead libraries.

High-Purity Building Block for Epoxytriazole Synthesis

Patents covering epoxytriazole antifungal intermediates explicitly claim 2,3-difluorophenyl-substituted triazole compounds as distinct embodiments from 2,4- and 2,5-difluorophenyl variants [1]. The 98% certified purity of this compound (Leyan Product No. 1632028) [2] reduces the need for intermediate purification in multi-step sequences, directly addressing the quality control challenges highlighted in the epoxytriazole patent literature where diastereomeric impurity carry-through from liquid intermediates complicates GMP compliance. Industrial process chemists can procure this compound with confidence that impurity-related yield losses in subsequent epoxidation or azole coupling steps will be minimized.

Bioconjugation and Chemical Probe Synthesis via Chloromethyl Displacement

The orthogonal reactivity of the 4-chloromethyl group enables selective Sₙ2 displacement by thiol, amine, or azide nucleophiles without affecting the 1,2,3-triazole ring integrity, as established in the halomethyl-triazole bioconjugation literature [1]. This compound can serve as a modular linker precursor for attaching fluorophores, affinity tags (biotin), or polyethylene glycol chains to the 2,3-difluorophenyl-triazole core, generating chemical probes for target engagement studies or fluorescent imaging. The presence of the 2,3-difluorophenyl group additionally provides a ¹⁹F NMR handle for monitoring conjugation efficiency and probe-target interactions without isotopic labeling.

Application

Selection Property

Validation Focus

Azole antifungal SAR exploration

2,3-Difluorophenyl substitution pattern

CYP51 Gly307 hydrogen-bond interaction context

Covalent inhibitor library synthesis

Chloromethyl-triazole warhead scaffold

Cysteine reactivity profile (class-level validation)

Epoxytriazole intermediate supply

Certified purity specification

Impurity carry-through mitigation in multi-step sequences

Bioconjugation probe assembly

Orthogonal chloromethyl reactivity

Conjugation efficiency and ¹⁹F NMR monitoring capability

• [1] Wang Y, Xu K, Bai G, et al. Triazole derivatives with improved in vitro antifungal activity over azole drugs. Drug Design, Development and Therapy. 2014;8:383-390. doi:10.2147/DDDT.S58680. PMC3986111. View Source
• [2] Sumitomo Pharmaceuticals Co., Ltd. Triazole derivatives having antifungal activity. US Patent 6,391,903 B1. 2002. View Source
• [3] Hjortland K, Lee DD, van de Wetering M, et al. Chemoproteomics-Enabled Discovery of a Potent and Selective Inhibitor of the DNA Repair Protein MGMT. Angewandte Chemie International Edition. 2016;55(9):3106-3111. PMID: 26798972. View Source
• [4] Sumitomo Chemical Co., Ltd. Intermediates for producing an epoxytriazole compound and a process for producing the same. Indian Patent Application 233737 (from EP 1693358 A1). 2004. View Source
• [5] Brewster RC, Gavriel AG, Tezgel Ö, et al. Halomethyl-Triazoles for Rapid, Site-Selective Protein Modification. Molecules. 2021;26(18):5461. Chloromethyl-triazole alkylating reagents for site-selective cysteine modification. View Source